2-{3-[1-(3-buten-1-yl)-1H-pyrazol-3-yl]phenyl}pyrazine

• IUPAC Name: 2-[3-(1-but-3-enylpyrazol-3-yl)phenyl]pyrazine
• InChI: InChI=1S/C17H16N4/c1-2-3-10-21-11-7-16(20-21)14-5-4-6-15(12-14)17-13-18-8-9-19-17/h2,4-9,11-13H,1,3,10H2
• InChI Key: GBOCGSLXFJNHRV-UHFFFAOYSA-N
• Canonical SMILES: C=CCCN1C=CC(=N1)C2=CC(=CC=C2)C3=NC=CN=C3
• Molecular Formula: C17H16N4
• Molecular Weight: 276.34 g/mol

Description

2-{3-[1-(3-buten-1-yl)-1H-pyrazol-3-yl]phenyl}pyrazine is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{3-[1-(3-buten-1-yl)-1H-pyrazol-3-yl]phenyl}pyrazine is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects by inhibiting certain enzymes or signaling pathways in the body.
Biochemical and Physiological Effects
Studies have shown that 2-{3-[1-(3-buten-1-yl)-1H-pyrazol-3-yl]phenyl}pyrazine exhibits various biochemical and physiological effects. For example, it has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis (programmed cell death) in cancer cells by activating certain signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{3-[1-(3-buten-1-yl)-1H-pyrazol-3-yl]phenyl}pyrazine in lab experiments is its high purity and stability. This makes it easier to obtain accurate and reproducible results. However, one limitation is that it may not be readily available or affordable for some researchers.

Future Directions

There are several future directions for the study of 2-{3-[1-(3-buten-1-yl)-1H-pyrazol-3-yl]phenyl}pyrazine. One direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer and viral infections. Another direction is to explore its use as a building block for the synthesis of new organic materials with unique properties. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its effects on different signaling pathways in the body.
Conclusion
In conclusion, 2-{3-[1-(3-buten-1-yl)-1H-pyrazol-3-yl]phenyl}pyrazine is a chemical compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in different fields.

Scientific Research Applications

2-{3-[1-(3-buten-1-yl)-1H-pyrazol-3-yl]phenyl}pyrazine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been investigated for its anti-inflammatory, antitumor, and antiviral properties. In materials science, it has been explored as a building block for the synthesis of new organic materials. In organic synthesis, it has been used as a versatile intermediate for the preparation of various compounds.